Cas no 2034433-26-4 (N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide)

• Product Name: N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide
• CAS No: 2034433-26-4
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 5760252
• PubChem ID: 121018108
• Update Time: 2025-05-20

N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-propan-2-ylphenoxy)-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]acetamide
• F6482-5865
• 2034433-26-4
• N-([2,4'-bipyridin]-4-ylmethyl)-2-(4-isopropylphenoxy)acetamide
• N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide
• AKOS026691370

• Inchi： 1S/C22H23N3O2/c1-16(2)18-3-5-20(6-4-18)27-15-22(26)25-14-17-7-12-24-21(13-17)19-8-10-23-11-9-19/h3-13,16H,14-15H2,1-2H3,(H,25,26)
• InChI Key： NXBDXIQMIMAHCJ-UHFFFAOYSA-N
• SMILES： O(CC(NCC1C=CN=C(C2C=CN=CC=2)C=1)=O)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 361.17902698g/mol
• Monoisotopic Mass: 361.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.1Ų

Additional information on N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide

N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide (CAS No. 2034433-26-4): An Overview of a Promising Compound in Medicinal Chemistry

N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide (CAS No. 2034433-26-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the acetamide class and contains a bipyridine moiety, which is known for its biological activity and versatility in drug design.

The bipyridine core in this compound is particularly noteworthy, as it has been extensively studied for its ability to form stable complexes with various metal ions. This property makes it a valuable scaffold for the development of metal-based drugs, which have shown promise in treating a range of diseases, including cancer and neurodegenerative disorders. The propan-2-yl substituent on the phenoxy group further enhances the compound's lipophilicity, potentially improving its bioavailability and cellular uptake.

Recent research has focused on the pharmacological properties of N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells.

In addition to its anti-inflammatory properties, N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from damage caused by oxidative stress and excitotoxicity, which are key factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense mechanisms and the modulation of signaling pathways involved in cell survival.

The synthesis of N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide involves several steps, including the formation of the bipyridine core and the subsequent attachment of the phenoxy acetamide moiety. The synthetic route is well-documented in the literature and can be adapted to produce large quantities of the compound for further research and development. The high yield and purity achieved through optimized synthetic methods make this compound an attractive candidate for clinical trials.

One of the key challenges in developing N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide as a therapeutic agent is ensuring its safety and efficacy in human subjects. Preclinical studies have shown that this compound has a favorable safety profile, with minimal toxicity observed at therapeutic doses. However, further clinical trials are necessary to confirm these findings and to evaluate the long-term effects of the compound.

Current research efforts are also focused on understanding the mechanism of action of N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide at a molecular level. Studies using advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how this compound interacts with target proteins and cellular pathways. These findings are crucial for optimizing the compound's structure to enhance its therapeutic potential.

In conclusion, N-({[2,4'-bipyridine]-4-yl}methyl)-2-[4-(propan-2-yl)phenoxy]acetamide (CAS No. 2034433-26-4) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, coupled with its anti-inflammatory, antioxidant, and neuroprotective properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to explore its full potential and pave the way for new treatments in various medical fields.